Cas no 117125-49-2 (1-Piperazineacetamide,N-[(6,11-dihydrodibenzo[b,e]thiepin-11-yl)methyl]-4-methyl-, hydrochloride(1:2))

• Product Name: 1-Piperazineacetamide,N-[(6,11-dihydrodibenzo[b,e]thiepin-11-yl)methyl]-4-methyl-, hydrochloride(1:2)
• CAS No: 117125-49-2
• Molecular Formula: C₂₂H₂₇N₃OS^.₂CLH
• Molecular Weight: 454.45616
• CID: 139704
• PubChem ID: 3088233

1-Piperazineacetamide,N-[(6,11-dihydrodibenzo[b,e]thiepin-11-yl)methyl]-4-methyl-, hydrochloride(1:2) Properties

Names and Identifiers

• 1-Piperazineacetamide,N-[(6,11-dihydrodibenzo[b,e]thiepin-11-yl)methyl]-4-methyl-, hydrochloride(1:2)
• N-(6,11-dihydrobenzo[c][1]benzothiepin-11-ylmethyl)-2-(4-methylpiperazin-1-yl)acetamide,dihydrochloride
• 117125-49-2
• N-[(6,11-Dihydrodibenzo[b,e]thiepin-11-yl)methyl]-2-(4-methylpiperazin-1-yl)ethanimidic acid--hydrogen chloride (1/2)
• DTXSID90922303
• 1-Piperazineacetamide, N-((6,11-dihydrodibenzo(b,e)thiepin-11-yl)methyl)-4-methyl-, dihydrochloride, hydrate
• N-(6,11-Dihydrodibenzo(b,e)thiepin-11-ylmethyl)-2-(4-methyl-1-piperazinyl)acetamide 2HCl H2O

• InChIKey： QSJUCXJGLOOHDH-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H27N3OS.2ClH/c1-24-10-12-25(13-11-24)15-22(26)23-14-20-18-7-3-2-6-17(18)16-27-21-9-5-4-8-19(20)21;;/h2-9,20H,10-16H2,1H3,(H,23,26);2*1H
• SMILES： Cl.Cl.CN1CCN(CC(NCC2C3=CC=CC=C3SCC3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 453.14117
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 453.141
• Heavy Atom Count: 29
• Complexity: 494
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 35.58
• Boiling Point: 574.3°C at 760 mmHg
• Flash Point: 301.1°C